Cas no 1804724-66-0 (2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol)

• Product Name: 2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol
• CAS No: 1804724-66-0
• MF: C₈H₉F₃N₂O₃
• MW: 238.163872480392
• CID: 4833620
• Update Time: 2025-05-24

2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol

• Inchi： 1S/C8H9F3N2O3/c9-8(10,11)16-6-2-13-5(1-12)7(15)4(6)3-14/h2,14-15H,1,3,12H2
• InChI Key： RUNVXAZWFGHIJE-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(CN)C(=C1CO)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 227
• XLogP3: 0.2
• Topological Polar Surface Area: 88.6

Additional information on 2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol

Introduction to 2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol (CAS No. 1804724-66-0)

2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its unique Chemical Abstracts Service (CAS) number 1804724-66-0, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The structural framework of this compound incorporates several key functional groups, including an aminomethyl side chain, a hydroxy group, and a trifluoromethoxy substituent, which collectively contribute to its unique chemical properties and potential therapeutic applications.

The aminomethyl group at the 2-position of the pyridine ring introduces a nucleophilic center, making the molecule susceptible to further functionalization through various chemical reactions. This property is particularly valuable in drug design, as it allows for the facile attachment of other pharmacophores or biomolecules, enhancing its utility in the development of novel therapeutic agents. Additionally, the presence of a hydroxy group at the 3-position adds another layer of reactivity, enabling interactions with biological targets such as enzymes and receptors.

The trifluoromethoxy group at the 5-position is a well-known pharmacophore that enhances metabolic stability and binding affinity in many drug candidates. The electron-withdrawing nature of the trifluoromethyl group can modulate electronic properties, influencing both the compound's solubility and its interaction with biological targets. This combination of functional groups makes 2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol a versatile scaffold for medicinal chemists exploring new therapeutic avenues.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of this compound as a lead molecule in drug discovery. Studies suggest that modifications to its core structure could yield derivatives with enhanced efficacy against various diseases. For instance, computational docking studies have shown that analogs of this compound may interact with protein targets involved in inflammatory pathways, making them promising candidates for treating conditions such as arthritis and autoimmune disorders.

In addition to its structural features, the synthesis of 2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol has been optimized for scalability and efficiency. Modern synthetic methodologies have enabled researchers to produce this compound in multi-kilogram quantities, facilitating preclinical studies and industrial applications. The synthesis typically involves multi-step reactions starting from commercially available pyridine derivatives, with careful control over reaction conditions to ensure high yields and purity.

The biological activity of this compound has been explored in several preclinical models. Initial studies have demonstrated its potential as an inhibitor of enzymes involved in cancer progression. The aminomethyl group allows for covalent binding to target proteins, leading to prolonged inhibition effects. Furthermore, the hydroxy and trifluoromethoxy groups contribute to favorable pharmacokinetic properties, including improved bioavailability and reduced toxicity.

Another area of interest is the use of this compound in developing treatments for neurological disorders. The pyridine core is known to interact with central nervous system receptors, suggesting potential applications in managing conditions such as epilepsy and neurodegenerative diseases. Researchers are currently investigating how structural modifications can fine-tune its activity to maximize therapeutic benefits while minimizing side effects.

The pharmaceutical industry has taken note of these findings, with several companies investing in further research and development programs centered around derivatives of 2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol. Collaborative efforts between academic institutions and industry partners are accelerating the discovery process, leveraging cutting-edge technologies such as high-throughput screening and artificial intelligence-driven drug design platforms.

Environmental considerations also play a crucial role in the development of new pharmaceuticals. The sustainability of synthetic routes is being prioritized to minimize waste and reduce environmental impact. Green chemistry principles are being integrated into the synthesis of this compound, ensuring that production processes align with global standards for environmental responsibility.

The future prospects for 2-(Aminomethyl)-3-hydroxy-5-(trifluoromethoxy)pyridine-4-methanol are bright, with ongoing research uncovering new applications and refining existing ones. As our understanding of biological pathways continues to expand, so too will the opportunities for developing novel therapeutics based on this versatile scaffold. The combination of its unique structural features and promising biological activity positions it as a cornerstone molecule in modern drug discovery efforts.